molecular formula C20H25N3 B1644890 1-[1-(Diphenylmethyl)azetidin-3-yl]piperazine

1-[1-(Diphenylmethyl)azetidin-3-yl]piperazine

Cat. No.: B1644890
M. Wt: 307.4 g/mol
InChI Key: YJBYVWPJFFLDEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[1-(Diphenylmethyl)azetidin-3-yl]piperazine is a useful research compound. Its molecular formula is C20H25N3 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H25N3

Molecular Weight

307.4 g/mol

IUPAC Name

1-(1-benzhydrylazetidin-3-yl)piperazine

InChI

InChI=1S/C20H25N3/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)23-15-19(16-23)22-13-11-21-12-14-22/h1-10,19-21H,11-16H2

InChI Key

YJBYVWPJFFLDEA-UHFFFAOYSA-N

SMILES

C1CN(CCN1)C2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Canonical SMILES

C1CN(CCN1)C2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(diphenylmethyl)azetidin-3-yl methanesulfonate (see J. Org. Chem.; 56; 1991; 6729; 25 g, 78.6 mmol), piperazine (67.7 g, 0.79 mol) and dry acetonitrile was stirred at 60° C. overnight under nitrogen. The mixture was cooled and partitioned between water and methylene chloride. The organic layer was washed with water and brine. The solution was dried over Na2SO4 and then the solvent was removed by evaporation. The residue was purified by column chromatography on silica gel (methanol-methylene chloride 5:95). There was obtained 17.5 g (72%) of 1-[1-(diphenylmethyl)azetidin-3-yl]piperazine as a yellow oil. 1H NMR (400 MHz, CDCl3): 2.1-2.4 (m, 4H), 2.8-2.9 (m, 2H), 3.0 (m, 4H), 3.4-3.5 (m, 2H), 3.7-3.9 (m, 1H), 4.4 (s, 1H), 7.2-7.4 (m, 10H); LCMS: m/z 308 (M+1)+.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
67.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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